2-(Bromomethyl)-6-fluoropyridine

• IUPAC Name: 2-(bromomethyl)-6-fluoropyridine
• InChI: InChI=1S/C6H5BrFN/c7-4-5-2-1-3-6(8)9-5/h1-3H,4H2
• InChI Key: ADYKBYXVMBDQQX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)F)CBr
• Molecular Formula: C6H5BrFN
• DSSTOX Substance ID: DTXSID40553828
• Molecular Weight: 190.01 g/mol
• CAS No.: 100202-78-6

Description

2-(Bromomethyl)-6-fluoropyridine is an organic compound that belongs to the class of halogenated pyridines. This compound is characterized by the presence of a bromomethyl group at the second position and a fluorine atom at the sixth position of the pyridine ring. It is widely used in organic synthesis due to its reactivity and ability to undergo various chemical transformations.

Scientific Research Applications

2-(Bromomethyl)-6-fluoropyridine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound is used in the development of fluorescent probes and labeling agents for biological studies.

Medicine: It serves as an intermediate in the synthesis of various drugs, particularly those targeting the central nervous system.

Industry: It is employed in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

Target of Action

Brominated compounds are known to interact with various proteins and enzymes in the body .

Mode of Action

Brominated compounds typically act by forming covalent bonds with amino acids in proteins, altering their structure and function . The presence of the fluoropyridine group may also influence the compound’s interaction with its targets.

Biochemical Pathways

Brominated compounds can interfere with various biochemical pathways, including those involved in protein synthesis and metabolism .

Pharmacokinetics

They are metabolized primarily in the liver and excreted via the kidneys .

Result of Action

Brominated compounds can cause a variety of effects at the molecular and cellular levels, including protein dysfunction, oxidative stress, and cell death .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-(Bromomethyl)-6-fluoropyridine. Factors such as temperature, pH, and the presence of other chemicals can affect the compound’s stability and its interactions with biological targets .

Safety and Hazards

As with any chemical compound, “2-(Bromomethyl)-6-fluoropyridine” should be handled with care. It’s important to use appropriate personal protective equipment and follow safe laboratory practices when handling this compound.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Bromomethyl)-6-fluoropyridine typically involves the bromination of 6-fluoropyridine. One common method is the reaction of 6-fluoropyridine with bromine in the presence of a suitable solvent such as dichloromethane. The reaction is usually carried out at room temperature, and the product is isolated by standard purification techniques such as distillation or recrystallization .

Industrial Production Methods: In an industrial setting, the production of this compound can be scaled up by using continuous flow reactors. This allows for better control over reaction conditions and improved safety. The use of bromine as a reagent in a controlled environment ensures high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: 2-(Bromomethyl)-6-fluoropyridine undergoes a variety of chemical reactions, including:

Nucleophilic Substitution: The bromomethyl group can be replaced by various nucleophiles such as amines, thiols, and alkoxides.

Oxidation: The compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can convert the bromomethyl group to a methyl group.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium azide or potassium thiolate in polar aprotic solvents like dimethyl sulfoxide (DMSO) are commonly used.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Major Products:

Nucleophilic Substitution: Products include azides, thiols, and ethers.

Oxidation: Products include aldehydes and carboxylic acids.

Reduction: The major product is 2-methyl-6-fluoropyridine.

Comparison with Similar Compounds

• 2-(Chloromethyl)-6-fluoropyridine
• 2-(Iodomethyl)-6-fluoropyridine
• 2-(Bromomethyl)-4-fluoropyridine

Uniqueness: 2-(Bromomethyl)-6-fluoropyridine is unique due to the presence of both bromine and fluorine atoms, which impart distinct reactivity and selectivity in chemical reactions. Compared to its analogs, the bromomethyl group is more reactive than the chloromethyl group, making it more suitable for certain synthetic applications .

Synthesis routes and methods I

Procedure details

Combine 2-methyl-6-fluoro-pyridine (19.6 g, 176 mmol), 1,1′-azobis-(cyclohexane-carbonitrile) (0.431 g, 1.77 mmol), and freshly recystallized N-bromo-succinimide (32.96 g, 185 mmol) in carbon tetrachloride (200 mL) and stir in a 1000 mL flask while radiating with UV light for 18 h. Allow to cool, then filter to remove succinimide and wash with dilute Na2S2O3 solution. Dry over Na2SO4, filter and evaporate to give an amber oil. Purify by silica gel chromatography, eluting with 0-30% EtOAc/hexanes to obtain 12.3 g (37%) of a clear oil. MS 100% (m/e) 190 (EI); 1H NMR (DMSO, 400 MHz): δ 8.03-7.95 (m, 1H), 8.03-7.95 (m, 1H), 7.48 (dd, 1H, J=7.5, 2.6 Hz), 7.11 (dd, 1H, J=7.9, 2.6 Hz), 4.63 (s, 2H).

Synthesis routes and methods II

Procedure details

Add NBS (35.6 g, 0.20 mole) to a solution of 6-fluoro-2-methylpyridine (20 mL, 0.19 mole) in EtOAc (400 mL) at room temperature. When the temperature reaches 45° C., add AIBN (400 mg, 2.4 mmol). Heat the mixture at 65° C. for 6 h, then cool to room temperature and add hexane (1 L). Remove the white precipitate by filtration and wash the solid with hexane/EtOAc (1:1). Wash the filtrate with small amounts of aqueous Na2S2O3, NaHCO3, and brine. Dry the organics (Na2SO4), filter, then remove most of the solvent under vacuum at room temperature. Transfer the remaining solution to a distillation set-up. Remove the remaining solvent by distilling at atmospheric pressure, followed by the unreacted starting material at 80 mm (bp ca 70° C.; 11.2 g) and then the title product at 1 mm (bp ca 75° C.; 12.1 g, 32%). NMR (300 MHz; CDCl3): 7.82 (1H; dd); 7.35 (1H; dd); 6.90 (1H; dd); 4.50 (2H; s).